Cas no 5416-02-4 (N,N-diacetylcysteine)

• Product name: N,N-diacetylcysteine
• CAS No: 5416-02-4
• MF: C₇H₁₁NO₄S
• MW: 205.23154
• CID: 939941
• PubChem ID: 223583

N,N-diacetylcysteine Chemical and Physical Properties

Names and Identifiers

• N,N-diacetylcysteine
• NSC11330; N,N-diacetyl-L-cysteine; AC1L5CO5; AC1Q5S0V; CTK9A3564; AR-1K1732; NSC-11330;
• SCHEMBL1054855
• NSC-11330
• DTXSID90279127
• 2-(diacetylamino)-3-sulfanylpropanoic acid
• NSC11330
• diacetylcysteine
• 5416-02-4

• Inchi： InChI=1S/C7H11NO4S/c1-4(9)8(5(2)10)6(3-13)7(11)12/h6,13H,3H2,1-2H3,(H,11,12)
• InChI Key： BSWPGDZSMHQEBE-UHFFFAOYSA-N
• SMILES： CC(=O)N(C(CS)C(=O)O)C(=O)C

Computed Properties

• Exact Mass: 205.04093
• Monoisotopic Mass: 205.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.327
• Boiling Point: 374.7°C at 760 mmHg
• Flash Point: 180.4°C
• Refractive Index: 1.528
• PSA: 74.68
• LogP: -0.23560